![molecular formula C8H7BrN2O2 B1267417 7-Bromo-5-nitroindoline CAS No. 87240-06-0](/img/structure/B1267417.png)
7-Bromo-5-nitroindoline
Overview
Description
7-Bromo-5-nitroindoline is a useful research compound. Its molecular formula is C8H7BrN2O2 and its molecular weight is 243.06 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The compound has been submitted to the National Cancer Institute (NCI) for testing and evaluation and the Cancer Chemotherapy National Service Center (NSC) number is 283852. The United Nations designated GHS hazard class pictogram is Irritant, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
1. Photoreactive Compounds in Materials Engineering
7-Nitroindolines, including compounds related to 7-Bromo-5-nitroindoline, are used in materials engineering. A study by Hatch et al. (2016) demonstrated the use of 7-nitroindoline units in polypeptides. These peptides undergo photolysis upon excitation with femtosecond laser light, leading to the cleavage of photoreactive amide bonds and the formation of short peptide fragments. This property is exploited for three-dimensional microstructure fabrication, showcasing its potential in materials engineering applications (Hatch et al., 2016).
2. Photolabile Protecting Groups in Chemical Synthesis
The photolysis of N-substituted 7-nitroindolines, including compounds similar to this compound, is used in chemical synthesis as photolabile protecting groups. Hassner et al. (2007) reported that certain amines and alcohols can be protected as urea derivatives using 5-bromo-7-nitro-indoline. These protected compounds can be efficiently deprotected through UV irradiation under neutral conditions. This method is particularly useful for synthesizing sensitive chemical compounds where traditional deprotection methods might be harmful (Hassner et al., 2007).
3. Photochemistry in Drug Synthesis
This compound derivatives are key intermediates in the synthesis of certain inhibitors, such as PI3K/mTOR inhibitors. Lei et al. (2015) described the synthesis of a compound where 7-bromo-3-nitroquinolin-4-yl forms part of the molecular structure. This highlights the role of nitroindoline derivatives in the synthesis of complex pharmaceuticals (Lei et al., 2015).
4. Photorelease of Neuroactive Amino Acids
Photolysis of 1-acyl-7-nitroindolines, a category which includes this compound derivatives, is used to release neuroactive amino acids. Papageorgiou et al. (2000) found that this process can be influenced by substituents on the nitroindoline ring. This has implications for the controlled release of bioactive molecules in neuroscience research (Papageorgiou et al., 2000).
Safety and Hazards
7-Bromo-5-nitroindoline is classified as an irritant. It can cause skin irritation (H315) and serious eye irritation (H319) . Precautionary measures include avoiding dust formation, breathing mist, gas or vapours, and contact with skin and eyes. Use of personal protective equipment and chemical impermeable gloves is recommended .
Properties
IUPAC Name |
7-bromo-5-nitro-2,3-dihydro-1H-indole | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7BrN2O2/c9-7-4-6(11(12)13)3-5-1-2-10-8(5)7/h3-4,10H,1-2H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WCSNLUZLJCPUDG-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNC2=C1C=C(C=C2Br)[N+](=O)[O-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H7BrN2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80314475 | |
Record name | 7-bromo-5-nitroindoline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80314475 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
243.06 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
87240-06-0 | |
Record name | 87240-06-0 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=283852 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 7-bromo-5-nitroindoline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80314475 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 7-Bromo-5-nitroindoline | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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